Cas no 926240-87-1 (1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one)

• Product Name: 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one
• CAS No: 926240-87-1
• MF: C₈H₁₃F₃N₂O
• MW: 210.196832418442
• CID: 5229479
• PubChem ID: 16776828
• Update Time: 2026-03-07

1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one
• 1-Propanone, 1-(4-amino-1-piperidinyl)-3,3,3-trifluoro-

• Inchi： 1S/C8H13F3N2O/c9-8(10,11)5-7(14)13-3-1-6(12)2-4-13/h6H,1-5,12H2
• InChI Key： XVECYUUVEDNTHB-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(=O)CC(F)(F)F

Additional information on 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one

Introduction to 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one (CAS No. 926240-87-1)

1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 926240-87-1, represents a promising scaffold for the development of novel therapeutic agents. The presence of both an amine functional group and a trifluoromethyl substituent makes it a versatile intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The trifluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This property has been extensively studied and utilized in medicinal chemistry to improve the pharmacokinetic profiles of small-molecule drugs. In contrast, the 4-aminopiperidine moiety introduces a nitrogen-rich scaffold that is commonly found in biologically active compounds, particularly in kinase inhibitors and other enzyme-targeting molecules. The combination of these two structural elements makes 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one a valuable building block for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound as a pharmacophore. Studies have demonstrated that the electronic distribution around the trifluoromethyl group can significantly influence the interactions between the molecule and biological targets. This has led to the development of innovative strategies for optimizing drug-like properties through fluorination techniques. Additionally, the 4-aminopiperidine ring system has been shown to exhibit favorable interactions with proteins, making it an attractive scaffold for designing selective inhibitors.

In the realm of medicinal chemistry, 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one has been explored as a precursor in the synthesis of various bioactive compounds. For instance, its reactivity with different electrophiles allows for the introduction of additional functional groups, enabling the construction of more complex molecular architectures. This flexibility has been leveraged in the development of novel therapeutic agents targeting a wide range of diseases, including cancer and inflammatory disorders.

One particularly intriguing application of this compound is in the field of oncology. Researchers have utilized derivatives of 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one to develop small-molecule inhibitors that selectively target aberrant signaling pathways involved in tumor growth and progression. The trifluoromethyl group plays a crucial role in enhancing the binding affinity of these inhibitors to their respective protein targets, while the piperidine moiety provides steric and electronic features that optimize interactions within the active site. Preliminary studies have shown promising results in preclinical models, suggesting that compounds derived from this scaffold may offer significant therapeutic benefits.

Another area where 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one has shown promise is in the treatment of neurological disorders. The ability of this compound to modulate neurotransmitter systems has been investigated by researchers seeking to develop novel treatments for conditions such as epilepsy and Alzheimer's disease. The unique combination of structural features allows for fine-tuning of pharmacological properties, enabling the design of molecules with high selectivity and low toxicity.

The synthesis of 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one itself presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this compound with high efficiency and yield. These improvements have not only facilitated research but also opened up new avenues for exploring its potential applications.

As our understanding of biological systems continues to evolve, so too does our ability to leverage compounds like 1-(4-aminopiperidin-1-yl)-3,3,3-trifluoropropan-1-one for therapeutic purposes. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery processes has further accelerated the development of novel bioactive molecules derived from this scaffold. By harnessing these powerful tools, researchers can more rapidly identify promising candidates for further investigation.

In conclusion, 1-(4-amino-piperidin - 1 - yl) - 33 , 33 , 33 - trif luoro - pro pan - 11 - one ( CAS No . 926240 - 87 - 11 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its versatility as a synthetic intermediate , make it an invaluable tool for developing novel therapeutic agents . As ongoing research continues to uncover new applications and refine synthetic methodologies , this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges .